Cas no 35415-27-1 (1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid)
35415-27-1 structure
Product Name:1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid
CAS No:35415-27-1
MF:C36H60O6
MW:588.858012199402
CID:54429
PubChem ID:517694
Update Time:2025-09-20
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Trinonyl benzene-1,2,4-tricarboxylate
- 1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid
- 1,2,4-Trinonyl Ester
- Benzol-tricarbonsaeure-1,2,4-trinonylester
- EINECS 252-552-9
- AKOS015896186
- SCHEMBL829029
- FT-0659731
- DTXSID60188898
- trinonyl trimellitate
- NS00022086
- Trinonylbenzene-1,2,4-tricarboxylate
- 35415-27-1
- A822781
- ?Trinonyl Benzene-1,2,4-Tricarboxylate
- ROPPTGKKZZDFJN-UHFFFAOYSA-N
- benzene-1,2,4-tricarboxylic acid trinonyl ester
- 1689576-55-3
-
- Inchi： 1S/C36H60O6/c1-4-7-10-13-16-19-22-27-40-34(37)31-25-26-32(35(38)41-28-23-20-17-14-11-8-5-2)33(30-31)36(39)42-29-24-21-18-15-12-9-6-3/h25-26,30H,4-24,27-29H2,1-3H3
- InChI Key： ROPPTGKKZZDFJN-UHFFFAOYSA-N
- SMILES： O(C(C1C=C(C=CC=1C(=O)OCCCCCCCCC)C(=O)OCCCCCCCCC)=O)CCCCCCCCC
Computed Properties
- Exact Mass: 588.43900
- Monoisotopic Mass: 588.439
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 30
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 13.4
- Topological Polar Surface Area: 78.9A^2
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 626.9±35.0 °C at 760 mmHg
- Flash Point: 252.5±26.0 °C
- Refractive Index: 1.488
- PSA: 78.90000
- LogP: 10.40880
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Customs Data
- HS CODE：2917399090
- Customs Data：
China Customs Code:
2917399090Overview:
2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087670-1g |
Trinonyl benzene-1,2,4-tricarboxylate |
35415-27-1 | 95% | 1g |
$400.00 | 2023-09-02 | |
| TRC | T886290-250mg |
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid |
35415-27-1 | 250mg |
$178.00 | 2023-05-17 | ||
| TRC | T886290-2.5g |
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid |
35415-27-1 | 2.5g |
$1372.00 | 2023-05-17 | ||
| Chemenu | CM128360-1g |
trinonyl benzene-1,2,4-tricarboxylate |
35415-27-1 | 95% | 1g |
$296 | 2023-01-09 | |
| TRC | T886290-100mg |
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid |
35415-27-1 | 100mg |
$ 100.00 | 2023-09-05 | ||
| TRC | T886290-500mg |
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid |
35415-27-1 | 500mg |
$ 450.00 | 2023-09-05 | ||
| TRC | T886290-1g |
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid |
35415-27-1 | 1g |
$ 800.00 | 2023-09-05 | ||
| A2B Chem LLC | AD42417-100mg |
Trinonyl benzene-1,2,4-tricarboxylate |
35415-27-1 | 100mg |
$210.00 | 2023-12-30 | ||
| A2B Chem LLC | AD42417-500mg |
Trinonyl benzene-1,2,4-tricarboxylate |
35415-27-1 | 500mg |
$525.00 | 2023-12-30 | ||
| A2B Chem LLC | AD42417-1g |
Trinonyl benzene-1,2,4-tricarboxylate |
35415-27-1 | 1g |
$840.00 | 2023-12-30 |
1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
35415-27-1 (1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid) Related Products
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